Cas no 175596-01-7 (Methyl 4-cyano-2-fluorobenzoate)

• Product Name: Methyl 4-cyano-2-fluorobenzoate
• CAS No: 175596-01-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD04335187
• CID: 830605
• PubChem ID: 15278726
• Update Time: 2025-04-19

Methyl 4-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluorobenzoate
• 4-Cyano-2-Fluoro-Benzoic Acid Methyl Ester
• 4-CYANO-2-FLUOROBENZOIC ACID METHYL ESTER
• Benzoic acid, 4-cyano-2-fluoro-, methyl ester
• KSC495E5D
• methyl-4-cyano-2-fluorobenzoate
• BTSFXVSAECXZNJ-UHFFFAOYSA-N
• methyl 4-cyano-2-fluoro-benzoate
• CL8567
• 9198AA
• FC1129
• CM12620
• AM84016
• AK116997
• AB0058482
• ST24047915
• DTXSID50570925
• MFCD04335187
• CS-0043682
• 175596-01-7
• SCHEMBL409948
• DB-011605
• AKOS006294420
• MS-9825
• SY113623

• MDL： MFCD04335187
• Inchi： 1S/C9H6FNO2/c1-13-9(12)7-3-2-6(5-11)4-8(7)10/h2-4H,1H3
• InChI Key： BTSFXVSAECXZNJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 179.03828
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 50.09